BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Cefepime-Taniborbactam
Broth Microdilution MIC Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Taniborbactam

Cat. No.: B611149

Audience: Researchers, scientists, and drug development professionals.

Introduction Cefepime-taniborbactam is an investigational (3-lactam/B-lactamase inhibitor
combination antibiotic developed to combat serious infections caused by multidrug-resistant
Gram-negative bacteria, including those producing carbapenemases.[1][2][3] Taniborbactam
is a broad-spectrum B-lactamase inhibitor that protects cefepime from degradation by Ambler
class A, B, C, and D enzymes.[4][5] Accurate and reproducible antimicrobial susceptibility
testing is crucial for clinical diagnostics and drug development. This document provides a
detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of cefepime-
taniborbactam using the reference broth microdilution method, in accordance with Clinical and
Laboratory Standards Institute (CLSI) and International Organization for Standardization (ISO)
standards.[2][3][6]

Principle The broth microdilution method is a standardized technique used to determine the
lowest concentration of an antimicrobial agent that inhibits the visible growth of a
microorganism. The procedure involves preparing a series of two-fold dilutions of cefepime in
Cation-Adjusted Mueller-Hinton Broth (CAMHB), each containing a fixed concentration of
taniborbactam. These dilutions are inoculated with a standardized suspension of the test
organism and incubated under specific conditions. The MIC is determined by visual inspection
of the wells for turbidity.

Experimental Protocol
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This protocol is based on the CLSI M07 and ISO 20776-1:2019 standards for broth
microdilution.[2][3][6]

1. Materials and Reagents

o Cefepime analytical powder

o Taniborbactam analytical powder

o Cation-Adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates

o Sterile Trypticase Soy Agar (TSA) with 5% sheep blood[7]

o Sterile saline or 0.85% NaCl

e 0.5 McFarland turbidity standard

e Spectrophotometer

¢ Quality Control (QC) bacterial strains (e.g., Escherichia coli NCTC 13353, Pseudomonas
aeruginosa ATCC 27853, Klebsiella pneumoniae ATCC BAA-1705)[6][7]

o Test bacterial isolates

2. Preparation of Antimicrobial Solutions

o Stock Solutions: Prepare stock solutions of cefepime and taniborbactam in a suitable
solvent according to the manufacturer's instructions.

o Working Solution: Prepare a working solution of cefepime at a concentration appropriate for
the desired dilution series.

» Fixed Taniborbactam Concentration: The broth microdilution panels are prepared to contain
a constant concentration of 4 pug/mL of taniborbactam in each well.[2][5][8]

3. Preparation of Microdilution Plates
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Dispense 100 pL of CAMHB containing 4 pg/mL taniborbactam into each well of a 96-well
microtiter plate.

Add 100 pL of the cefepime working solution to the first well of each row to be tested.

Perform two-fold serial dilutions by transferring 100 pL from the first well to the second,
mixing, and continuing this process across the plate to achieve the desired final
concentration range. A typical cefepime concentration range to evaluate is 0.06 to 64 pg/mL.

[7]
The final volume in each well should be 100 pL before inoculation.

Include a growth control well (containing only broth and inoculum) and a sterility control well
(containing only broth).

. Inoculum Preparation

From a fresh 18-24 hour culture on a non-selective agar plate (e.g., TSA with 5% sheep
blood), select several morphologically similar colonies.[7]

Suspend the colonies in sterile saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds
to approximately 1-2 x 108 CFU/mL.

Within 15 minutes of preparation, dilute the standardized suspension in CAMHB to achieve a
final inoculum concentration of approximately 5 x 105 CFU/mL in each test well. The
standard CLSI-recommended final inoculum density is between 2—8 x 105> CFU/mL.[3]

. Inoculation and Incubation

Inoculate each well (except the sterility control) of the microdilution plate with 10 pL of the
prepared inoculum, resulting in a final volume of 110 pL.

Seal the plates or place them in a container to prevent evaporation.

Incubate the plates in ambient air at 35 + 2°C for 16-20 hours.[1][7][9]
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6. Reading and Interpreting Results

» Following incubation, visually inspect the plates for bacterial growth. A viewing device can be
used to facilitate reading.

e The MIC is defined as the lowest concentration of cefepime (in the presence of 4 ug/mL
taniborbactam) that completely inhibits visible growth of the organism.

e The growth control well should show distinct turbidity, and the sterility control well should
remain clear.

Data Presentation and Quality Control

Table 1: Key Protocol Parameters

Parameter Specification Reference

Method Broth Microdilution [2][3]

) Cation-Adjusted Mueller-
Medium _ [7]
Hinton Broth (CAMHB)

Taniborbactam Concentration Fixed at 4 pg/mL [21[5][8]
Cefepime Dilution Range 0.06/4 - 64/4 pg/mL [7]
Inoculum Density (Final) 2-8 x 10° CFU/mL [3]
Incubation Temperature 35+2°C [1107]
Incubation Duration 16-20 hours [71[9]
Incubation Atmosphere Ambient Air [3]

Table 2: Quality Control Strains and Expected MIC
Ranges

Quality control must be performed with each test run to ensure the validity of the results. E. coli
NCTC 13353 is the recommended QC strain as its non-overlapping MIC ranges for cefepime
alone and cefepime-taniborbactam can simultaneously verify cefepime's activity and
taniborbactam's inhibitory function.[2][6]
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Quality Control Strain

Cefepime-Taniborbactam
MIC Range (pg/mL)

Reference

Escherichia coli NCTC 13353

012-1

[2](3]

Klebsiella pneumoniae ATCC
BAA-1705

Spans three log:z dilutions

[6]

Pseudomonas aeruginosa
ATCC 27853

Spans four logz dilutions
(bimodal distribution)

[6]

Visual Workflow

The following diagram illustrates the experimental workflow for the cefepime-taniborbactam

broth microdilution MIC protocol.

Phase 1: Preparation

Prepare Microdilution Plates Prepare Bacterial Inoculum
(Cefepime dilutions + 4 pg/mL Taniborbactam) (0.5 McFarland -> 5x10"5 CFU/mL)

Inoculate Plates

Phase 2: Assay

Quality Control

Phase 3: Analysis

Incubate o Validate with QC Strains
(35°C for 16-20h) |V's“a"y R Resulis H aEiiis e (e.g., E. coli NCTC 13353)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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